Cas no 160552-55-6 (2(1H)-Pyrimidinone,4-amino-1-[(2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]- (9CI))

2(1H)-Pyrimidinone,4-amino-1-[(2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]- (9CI) Properties

Names and Identifiers

• 2(1H)-Pyrimidinone,4-amino-1-[(2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]- (9CI)
• Lamivudine (S)-Sulfoxide
• 2(1H)-Pyrimidinone, 4-amino-1-(2-(hydroxymethyl)-1,3-oxathiolan-5-yl)-, S-oxide, (2R-(2alpha,3alpha,5alpha))-
• 4-amino-1-[(2R,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl]pyrimidin-2(1H)-one
• GI 138870X
• GI-138870X
• Lamivudine sulfoxide
• Lamivudine EP Impurity H
• 4-amino-1-((2R,3S,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• 160552-54-5
• BCP31921
• SCHEMBL14580333
• 160552-55-6
• 4-amino-1-((2R,3R,5S)-2-(hydroxymethyl)-3-oxido-1,3-oxathiolan-5-yl)pyrimidin-2(1H)-one
• Lamivudine EP Impurity G
• Lamivudine (S)-Sulfoxide;Lamivudine Impurity G
• 4-Amino-1-[2-(hydroxymethyl)-3-oxo-1,3-oxathiolan-5-yl]pyrimidin-2-one
• Lamivudine S-Oxide
• Lamivudine Impurity G
• Lamivudine sulfoxide, (R)-
• +Expand

• InChIKey： LJMQAXFNQNADRZ-AOAOFLDXSA-N
• Inchi： InChI=1S/C8H11N3O4S/c9-5-1-2-11(8(13)10-5)6-4-16(14)7(3-12)15-6/h1-2,6-7,12H,3-4H2,(H2,9,10,13)/t6-,7+,16?/m0/s1
• SMILES： OC[C@H]1S(=O)C[C@@H](N2C=CC(N)=NC2=O)O1

Computed Properties

• Exact Mass: 245.04713
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Rotatable Bond Count: 2
• Monoisotopic Mass: 245.047027
• Heavy Atom Count: 16
• Complexity: 395
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -2.3
• Topological Polar Surface Area: 124

Experimental Properties

• PSA: 105.22
• Refractive Index: 1.817
• Boiling Point: 601.7°C at 760 mmHg
• Flash Point: 317.7°C
• Density: 1.93